Cas no 1251605-74-9 (N-(2-bromophenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxy}acetamide)

• Product Name: N-(2-bromophenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxy}acetamide
• CAS No: 1251605-74-9
• MF: C₁₉H₁₅BrFN₃O₂
• MW: 416.243706941605
• CID: 5395900
• Update Time: 2025-10-29

N-(2-bromophenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromophenyl)-2-[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxyacetamide
• Acetamide, N-(2-bromophenyl)-2-[[2-(4-fluorophenyl)-6-methyl-4-pyrimidinyl]oxy]-
• N-(2-bromophenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxy}acetamide

• Inchi： 1S/C19H15BrFN3O2/c1-12-10-18(24-19(22-12)13-6-8-14(21)9-7-13)26-11-17(25)23-16-5-3-2-4-15(16)20/h2-10H,11H2,1H3,(H,23,25)
• InChI Key： JOFJFAYEFCCGCP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Br)(=O)COC1C=C(C)N=C(C2=CC=C(F)C=C2)N=1

Additional information on N-(2-bromophenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxy}acetamide

N-(2-Bromophenyl)-2-{[2-(4-Fluorophenyl)-6-Methylpyrimidin-4-yl]oxy}Acetamide: A Comprehensive Overview

The compound N-(2-bromophenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxy}acetamide, identified by the CAS number 1251605-74-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromophenyl group, a fluorophenyl-substituted pyrimidine ring, and an acetamide moiety. The combination of these structural elements contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the pyrimidine ring in this compound makes it a promising candidate for further exploration in this field. Pyrimidines are known for their ability to interact with DNA and other biomolecules, potentially leading to novel therapeutic interventions. The substitution pattern on the pyrimidine ring, including the 6-methyl group and the 4-fluorophenyl group, further enhances its versatility and biological activity.

The bromophenyl group attached to the acetamide moiety introduces additional electronic and steric effects, which can influence the compound's solubility, stability, and bioavailability. Bromine's electronegativity contributes to the overall polarity of the molecule, while its bulky nature can affect how the compound interacts with biological targets. This makes N-(2-bromophenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxy}acetamide a valuable tool in medicinal chemistry for designing drugs with specific pharmacokinetic profiles.

From a synthetic perspective, the construction of this compound involves a series of carefully planned reactions. The synthesis typically begins with the preparation of the pyrimidine core, followed by substitution reactions to introduce the fluorophenyl and methyl groups. The final step involves coupling this intermediate with the bromophenyl acetamide derivative through an etherification reaction. This multi-step synthesis showcases the importance of precise reaction control and purification techniques in organic chemistry.

In terms of applications, this compound has shown potential in several areas. In materials science, its rigid structure and functional groups make it suitable for use as a building block in supramolecular chemistry or as a component in advanced materials like polymers or liquid crystals. Additionally, its reactivity suggests that it could serve as an intermediate in the synthesis of more complex molecules or natural product analogs.

Recent advancements in computational chemistry have also provided deeper insights into the properties of N-(2-bromophenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxy}acetamide. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns at an atomic level. These findings are crucial for predicting how the compound will behave under different conditions and for optimizing its use in various chemical processes.

Furthermore, preliminary biological assays have indicated that this compound exhibits moderate activity against certain enzymes and cellular targets. While these results are still in their early stages, they underscore the need for further investigation into its potential therapeutic applications. Collaborative efforts between chemists and biologists are essential to fully harnessing this compound's potential.

In conclusion, N-(2-bromophenyl)-2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxy}acetamide is a multifaceted compound with promising prospects across multiple disciplines. Its unique structure, synthetic accessibility, and biological activity make it a valuable addition to both academic research and industrial applications. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.